Cas no 1799285-22-5 (Piperidine, 3-[(trifluoromethoxy)methyl]-)

• Product Name: Piperidine, 3-[(trifluoromethoxy)methyl]-
• CAS No: 1799285-22-5
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5926582
• PubChem ID: 118163460
• Update Time: 2025-06-11

Piperidine, 3-[(trifluoromethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(trifluoromethoxy)methyl]-
• 3-[(Trifluoromethoxy)methyl]piperidine
• 1799285-22-5
• EN300-184793
• SCHEMBL16823709
• HQLBECTZCPKQHA-UHFFFAOYSA-N

• Inchi： 1S/C7H12F3NO/c8-7(9,10)12-5-6-2-1-3-11-4-6/h6,11H,1-5H2
• InChI Key： HQLBECTZCPKQHA-UHFFFAOYSA-N
• SMILES： N1CCCC(COC(F)(F)F)C1

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 141.9±35.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on Piperidine, 3-[(trifluoromethoxy)methyl]-

Comprehensive Overview of Piperidine, 3-[(trifluoromethoxy)methyl]- (CAS No. 1799285-22-5)

Piperidine, 3-[(trifluoromethoxy)methyl]- (CAS No. 1799285-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its piperidine core and trifluoromethoxy substituent, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The structural motif of piperidine is ubiquitous in medicinal chemistry due to its versatility and ability to enhance pharmacokinetic profiles. The introduction of a trifluoromethoxy group further augments the compound's lipophilicity and metabolic stability, traits highly sought after in modern drug design. Recent studies highlight its role in optimizing blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted therapies. This aligns with current industry trends focusing on neurodegenerative disease treatments and precision medicine.

From a synthetic chemistry perspective, CAS No. 1799285-22-5 serves as a pivotal building block for heterocyclic derivatives. Its reactivity allows for diverse functionalization, enabling the creation of libraries for high-throughput screening (HTS). The compound's stability under various conditions also makes it suitable for flow chemistry applications, a growing area in sustainable manufacturing. These attributes address the rising demand for green chemistry solutions and process intensification in the pharmaceutical sector.

Analytical characterization of Piperidine, 3-[(trifluoromethoxy)methyl]- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's structure-activity relationship (SAR) data is frequently referenced in patents related to G-protein-coupled receptor (GPCR) modulators, reflecting its relevance in targeted drug delivery systems.

Market intelligence indicates growing interest in fluorinated piperidine derivatives, driven by their applications in PET radiopharmaceuticals and bioconjugation chemistry. The trifluoromethoxy moiety in particular contributes to improved in vivo imaging contrast, addressing key challenges in diagnostic agent development. This positions CAS No. 1799285-22-5 as a strategic material for theranostic platforms combining diagnostics and therapy.

In agrochemical research, derivatives of this compound show promise as crop protection agents with novel modes of action. Its structural features may contribute to pest resistance management strategies, particularly against insect GABA receptor targets. Such applications resonate with global priorities for sustainable agriculture and reduced environmental impact formulations.

Quality control protocols for Piperidine, 3-[(trifluoromethoxy)methyl]- emphasize rigorous impurity profiling to meet ICH guidelines. The compound's storage stability under inert atmospheres and its compatibility with automated synthesis platforms make it suitable for contemporary lab-to-pilot scale-up processes. These operational advantages support its adoption in contract research organizations (CROs) and academic-industrial collaborations.

Emerging literature suggests potential cross-disciplinary applications in material science, where its fluorinated structure could contribute to liquid crystal formulations or polymeric additives. This expansion beyond traditional life science applications demonstrates the compound's versatility and aligns with the convergence of chemistry disciplines in advanced technology development.

For researchers sourcing CAS No. 1799285-22-5, critical considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. The compound's handling precautions and compatibility data with common reagents are essential for experimental design. These factors directly impact research reproducibility and intellectual property protection in competitive R&D environments.